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Cat. No.: B015038 Get Quote

Abstract
This technical guide provides a comprehensive overview of 4-Methylphthalazin-1(2H)-one, a

heterocyclic compound of significant interest in medicinal chemistry and materials science. We

delve into its core chemical identifiers, provide a detailed, field-proven protocol for its synthesis

via cyclocondensation, and outline the analytical techniques for its structural confirmation and

purity assessment. Furthermore, this guide explores the compound's role as a versatile scaffold

in drug discovery, particularly in the development of novel therapeutic agents. This document is

intended as a foundational resource for researchers, chemists, and drug development

professionals working with phthalazinone derivatives.

Introduction: The Significance of the Phthalazinone
Scaffold
The phthalazin-1(2H)-one core is a privileged diazaheterobicyclic scaffold that appears in a

wide array of synthetic molecules relevant to medicinal chemistry.[1][2] Its structural rigidity and

capacity for diverse substitutions make it a versatile building block for drug development.[3]

Phthalazinone derivatives are known to possess a broad spectrum of pharmacological

activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective properties.

[2][4][5]
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4-Methylphthalazin-1(2H)-one, specifically, is a fundamental derivative where a methyl group

at the C4 position influences its chemical reactivity and biological profile.[4] It serves as a

crucial starting material and intermediate for the synthesis of more complex molecules,

including potent enzyme inhibitors like Poly(ADP-ribose)polymerase (PARP) inhibitors used in

oncology.[4][5][6] Understanding its fundamental properties, synthesis, and handling is

therefore critical for its effective application in research and development.

Chemical Identity and Physicochemical Properties
Accurate identification is paramount in chemical research. The key identifiers and properties for

4-Methylphthalazin-1(2H)-one are summarized below.

Chemical Structure
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Starting Materials:
- 2-Acetylbenzoic Acid
- Hydrazine Hydrate
- Ethanol (Solvent)

Reaction Step:
Combine reactants in ethanol.
Reflux mixture for 2-4 hours.

1. Combine & Heat

Cooling & Precipitation:
Cool reaction mixture to room temp,

then in an ice bath to maximize precipitation.

2. Reaction Complete

Isolation:
Filter the precipitate using

a Buchner funnel.
Wash with cold ethanol.

3. Product Crystallizes

Drying:
Dry the solid product

under vacuum at 40-50°C.

4. Isolate Solid

Final Product:
4-Methylphthalazin-1(2H)-one

(High Purity Solid)

5. Purified Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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